Cas no 52531-21-2 (1H-Indole-3-acetic acid, 6-ethyl-)

• Product Name: 1H-Indole-3-acetic acid, 6-ethyl-
• CAS No: 52531-21-2
• MF: C₁₂H₁₃NO₂
• MW: 203.237123250961
• CID: 359407
• PubChem ID: 44429231
• Update Time: 2025-04-19

1H-Indole-3-acetic acid, 6-ethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-3-acetic acid, 6-ethyl-
• 2-(6-ethyl-1H-indol-3-yl)acetic acid
• 6-ethyl-1H-Indole-3-acetic acid
• CHEMBL393230
• (6-Ethyl-1H-indol-3-yl)acetic acid
• 52531-21-2
• 6-ethyl-indole-3-acetic acid
• 6-ethylindole-3-acetic acid
• DTXSID70659044
• FT-0748512

• Inchi： 1S/C12H13NO2/c1-2-8-3-4-10-9(6-12(14)15)7-13-11(10)5-8/h3-5,7,13H,2,6H2,1H3,(H,14,15)
• InChI Key： OZRYGONJGSBEHD-UHFFFAOYSA-N
• SMILES： OC(CC1=CNC2C=C(CC)C=CC=21)=O

Computed Properties

• Exact Mass: 203.09469
• Monoisotopic Mass: 203.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 53.1Ų

Experimental Properties

• PSA: 53.09